Cas no 1812220-67-9 (rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis)

• Product Name: rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis
• CAS No: 1812220-67-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD30181795
• CID: 4619591
• PubChem ID: 118407215
• Update Time: 2025-06-18

rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarbonitrile, 6-methyl-4-(phenylmethyl)-, (2R,6R)-
• rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis

• MDL： MFCD30181795
• Inchi： 1S/C13H16N2O/c1-11-8-15(10-13(7-14)16-11)9-12-5-3-2-4-6-12/h2-6,11,13H,8-10H2,1H3/t11-,13+/m1/s1
• InChI Key： CFPNZEFGACMFGY-YPMHNXCESA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@H](C)O[C@@H](C#N)C1

Additional information on rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis

Introduction to rac-(2R,6R)-4-Benzyl-6-Methylmorpholine-2-Carbonitrile, cis (CAS No. 1812220-67-9)

rac-(2R,6R)-4-Benzyl-6-methylmorpholine-2-carbonitrile, cis (CAS No. 1812220-67-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of morpholines and features a unique combination of benzyl and methyl substituents, along with a cyano group, which imparts specific chemical and biological properties. The racemic form of this compound, denoted by the prefix "rac-", indicates the presence of equal amounts of both enantiomers.

The cis configuration of the compound further adds to its structural complexity and potential utility in various applications. The cis isomer is characterized by the spatial arrangement of substituents on the morpholine ring, which can significantly influence its reactivity and biological activity. Recent studies have highlighted the importance of such stereochemical features in drug design and development.

In terms of chemical structure, rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis consists of a six-membered morpholine ring with a benzyl group at the 4-position and a methyl group at the 6-position. The cyano group is attached to the 2-position of the morpholine ring. This arrangement provides a versatile platform for further functionalization and derivatization, making it an attractive candidate for synthetic chemists and medicinal chemists alike.

The synthesis of rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis has been reported in several research articles. One common approach involves the reaction of 4-benzyl-6-methylmorpholine with cyanogen bromide or another suitable nitrile-forming reagent. The reaction conditions are carefully controlled to ensure high yields and purity of the desired product. Advanced synthetic techniques such as asymmetric catalysis have also been explored to produce enantiomerically pure forms of this compound.

From a biological perspective, rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis has shown promising activity in various assays. Studies have indicated that this compound exhibits selective binding to specific receptors or enzymes, which could be leveraged for therapeutic applications. For instance, preliminary research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders and cardiovascular diseases.

The pharmacological properties of rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis have been further investigated through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic effects. For example, it has been shown to exhibit anti-inflammatory properties by modulating cytokine production in immune cells. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.

In the context of drug development, rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis has been evaluated for its safety and efficacy in preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical evaluation.

Recent advancements in computational chemistry have also contributed to our understanding of rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis. Molecular modeling and docking studies have provided detailed insights into its interactions with target proteins at the atomic level. These computational tools are invaluable for optimizing lead compounds and designing more potent derivatives.

In conclusion, rac-(2R,6R)-4-benzyl-6-methylmorpholine-2-carbonitrile, cis (CAS No. 1812220-67-9) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and biological activities make it an exciting area of research for scientists and researchers working in various fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.